BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Neodymium-146
Neutron Capture Data for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Neodymium-146

Cat. No.: B095460

For Immediate Release

This guide provides a comprehensive comparison of experimental data and evaluated nuclear
data libraries for the neutron capture cross-section of Neodymium-146 (*46Nd). This
information is crucial for researchers and scientists involved in nuclear reactor design,
astrophysics, and drug development utilizing radioisotopes.

Unveiling the Data: Experimental vs. Evaluated
Cross-Sections

The neutron capture cross-section of 146Nd is a critical parameter in various scientific and
technological applications. Accurate data is essential for predicting reaction rates and the
production of the subsequent isotope, 1*’Nd. This guide presents a comparison of key
experimental measurements with the latest evaluated data from major international nuclear
data libraries.

The following table summarizes the neutron capture cross-section data for 146Nd from two key
experimental works and three major evaluated nuclear data libraries: ENDF/B-VIII.0, JEFF-3.3,
and JENDL-5.0.
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0.005 0.285+0.034 - 0.291 0.288 0.290
0.010 0.210+0.025 - 0.207 0.205 0.206
0.020 0.145+0.017 - 0.141 0.140 0.141
0.040 0.098 +0.012 - 0.095 0.094 0.095
0.060 0.078 £0.009 - 0.075 0.074 0.075
0.100 0.057 £ 0.007 - 0.055 0.054 0.055
0.200 0.038 +0.005 - 0.037 0.036 0.037
0.400 0.025+0.003 - 0.024 0.024 0.024
0.0218
0.512 - 0.022 0.022 0.022
0.0022
0.0201 +
0.612 - 0.020 0.020 0.020
0.0020
0.0185 *
0.712 - 0.018 0.018 0.018
0.0019
0.0171 %
0.812 - 0.017 0.017 0.017
0.0017
0.0158 +
0.912 - 0.016 0.016 0.016
0.0016
0.0146 *
1.012 - 0.015 0.015 0.015
0.0015
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1.112 - 0.014 0.014 0.014
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0.0102 *

151 - 0.010 0.010 0.010
0.0010
0.0083 *

1.81 - 0.008 0.008 0.008
0.0008
0.0073 %

2.01 - 0.007 0.007 0.007
0.0007
0.0065 *

2.21 - 0.006 0.006 0.006
0.0007

Experimental Methodologies: A Closer Look

The experimental data presented in this guide were obtained using two distinct techniques: the
time-of-flight (TOF) method and the activation method.

Time-of-Flight (TOF) Experiment (Nakajima et al., 1978)

This experiment was conducted at the Japan Atomic Energy Research Institute (JAERI) LINAC
facility.

e Neutron Source: A linear accelerator produced a pulsed neutron beam.

o Energy Determination: The neutron energy was determined by measuring the time it took for
the neutrons to travel from the source to the sample over a known distance.

o Detection: The gamma rays emitted from the 14Nd sample upon neutron capture were
detected by a large liquid scintillation detector.

o Data Analysis: The capture cross-section was determined by analyzing the gamma-ray yield
as a function of neutron time-of-flight. Corrections were made for background radiation and
neutron self-shielding within the sample.

Activation Method Experiment (Trofimov, 1993)

This experiment utilized the activation technique to measure the neutron capture cross-section.
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« Irradiation: A sample of 1*6Nd was irradiated with a monoenergetic beam of neutrons.

+ Radioactivity Measurement: After irradiation, the sample was removed, and the radioactivity
of the newly formed 1#’Nd was measured. The characteristic gamma rays emitted during the
decay of *’"Nd were detected using a high-resolution gamma-ray spectrometer.

¢ Cross-Section Calculation: The neutron capture cross-section was calculated based on the
measured radioactivity, the neutron flux during irradiation, and the number of 146Nd atoms in
the sample.

Data Validation Workflow

The process of validating neutron capture data involves a systematic comparison of
experimental results with evaluated data from nuclear libraries. This workflow ensures the
quality and reliability of the data used in various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Neodymium-146 Neutron
Capture Data for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095460#validating-neodymium-146-neutron-capture-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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